![molecular formula C7H13NO2 B153654 (3R,4R)-Methyl 4-methylpyrrolidine-3-carboxylate CAS No. 1065331-03-4](/img/structure/B153654.png)
(3R,4R)-Methyl 4-methylpyrrolidine-3-carboxylate
Overview
Description
(3R,4R)-Methyl 4-methylpyrrolidine-3-carboxylate, also known as MMP, is an important organic compound that has a wide range of applications in both scientific research and laboratory experiments. It is a chiral molecule containing two asymmetric carbon atoms, which can exist in two distinct stereoisomeric forms, (3R,4R)-MMP and (3S,4S)-MMP. MMP is a versatile compound with a broad range of properties and a broad range of applications.
Scientific Research Applications
Stereochemistry and Pharmacological Profile
The stereochemistry of pharmacologically active compounds, including pyrrolidine derivatives, plays a crucial role in their biological activity. For instance, research on phenylpiracetam and its methyl derivative highlights the significant impact of stereochemistry on the pharmacological profile of these substances. The preparation of enantiomerically pure compounds and the investigation of their biological activities underscore the importance of stereochemistry in drug design and development. Such studies suggest that compounds like (3R,4R)-Methyl 4-methylpyrrolidine-3-carboxylate could have specific pharmacological advantages based on their stereochemistry (Veinberg et al., 2015).
Biocatalyst Inhibition by Carboxylic Acids
The impact of carboxylic acids on biocatalyst inhibition highlights the importance of understanding the interactions between carboxylic acid derivatives and biological systems. Research demonstrates that certain carboxylic acids can inhibit microbial growth and metabolism at concentrations below their desired yield and titer. This knowledge is critical for the engineering of robust microbial strains for industrial applications. The study on the inhibition of biocatalysts by carboxylic acids, including those structurally related to this compound, provides insights into developing strategies to mitigate such inhibitory effects (Jarboe et al., 2013).
Chemical Synthesis and Green Methodologies
The synthesis of heterocyclic compounds, including thiazolidinediones and related structures, highlights the versatility of chemical synthesis techniques, including green methodologies. Research focuses on developing efficient synthetic routes for these compounds, demonstrating the potential for the synthesis of related compounds such as this compound. The exploration of green chemistry approaches for synthesizing heterocyclic compounds is an area of active research, suggesting avenues for environmentally friendly synthesis of similar compounds (Santos et al., 2018).
Mechanism of Action
- The primary target of this compound is the Gag-Pol polyprotein . However, specific details regarding its role remain elusive due to limited available information .
- The compound interacts with the Gag-Pol polyprotein, but the precise mechanism remains undisclosed. It likely affects viral replication or maturation processes, given its relevance in biosynthetic pathways .
- Unfortunately, detailed biochemical pathways impacted by this compound are not well-documented. Further research is needed to elucidate downstream effects .
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
Properties
IUPAC Name |
methyl (3R,4R)-4-methylpyrrolidine-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO2/c1-5-3-8-4-6(5)7(9)10-2/h5-6,8H,3-4H2,1-2H3/t5-,6-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXYSKSUNLWRSFW-WDSKDSINSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CNCC1C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1CNC[C@@H]1C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90363772 | |
Record name | Methyl (3R,4R)-4-methylpyrrolidine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90363772 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1065331-03-4 | |
Record name | Methyl (3R,4R)-4-methylpyrrolidine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90363772 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | rac-methyl (3R,4R)-4-methylpyrrolidine-3-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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